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Compound of Interest

Compound Name: Enazadrem Phosphate

Cat. No.: B1671267

Despite a comprehensive search of publicly available scientific and medical literature, a
detailed mechanism of action for the chemical entity known as enazadrem phosphate remains
elusive. Similarly, information regarding its clinical trials, pharmacology, and development
history is not readily accessible in the public domain.

Initial investigations into enazadrem phosphate, also identified by the synonym CP-70,490-09,
revealed a potential association with the anti-parasitic drug candidate LXE408, which is
currently in clinical development for the treatment of leishmaniasis. However, a thorough
comparison of their respective chemical structures, as detailed in scientific databases, has
definitively established that enazadrem phosphate and LXE408 are distinct molecular entities.

Structural Dissimilarity

Chemical structure data obtained from PubChem, a comprehensive database of chemical
substances, clearly illustrates the differences between the two compounds.

Enazadrem Phosphate is characterized by the molecular formula C18H28N305P.

LXE408, on the other hand, possesses a more complex structure with the molecular formula
C23H18FN702.

This fundamental difference in their chemical makeup invalidates any assumption that data
pertaining to LXE408 could be extrapolated to describe the properties or mechanism of action
of enazadrem phosphate.
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The Case of LXE408: A Kinetoplastid-Selective
Proteasome Inhibitor

In contrast to the scarcity of information on enazadrem phosphate, extensive research is
available for LXE408. Developed by Novartis in collaboration with the Drugs for Neglected
Diseases initiative (DNDi), LXE408 is a potent and selective inhibitor of the kinetoplastid
proteasome. This enzyme is crucial for the survival of Leishmania parasites, the causative
agent of leishmaniasis. By inhibiting this proteasome, LXE408 effectively disrupts the parasite's
cellular functions, leading to its death. Clinical trials for LXE408 are ongoing, with promising
results in the quest for a safe and effective oral treatment for this neglected tropical disease.

The Unanswered Questions Surrounding
Enazadrem Phosphate

The lack of public information on enazadrem phosphate raises several questions. It is
possible that this compound was an early-stage research candidate that did not advance to
later stages of development, or that its research and development were conducted under
proprietary constraints that have not been publicly disclosed.

Without access to internal research documents or publications that specifically address
enazadrem phosphate, any discussion of its mechanism of action, quantitative data, or
experimental protocols would be purely speculative.

In conclusion, for the scientific and research community, the mechanism of action of
enazadrem phosphate remains an unsolved puzzle. The clear distinction between its
chemical structure and that of the well-characterized LXE408 underscores the importance of
precise molecular identification in drug research and development. Further elucidation of the
biological activities of enazadrem phosphate awaits the public disclosure of relevant scientific
data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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